3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride
Overview
Description
The compound “3-(1H-1,2,4-Triazol-1-yl)propanoic acid” is a solid substance with a molecular weight of 141.13 .
Synthesis Analysis
The synthesis of similar compounds, such as 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, has been achieved using two complementary pathways . These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines .Molecular Structure Analysis
The Inchi Code for “3-(1H-1,2,4-Triazol-1-yl)propanoic acid” is 1S/C5H7N3O2/c9-5(10)1-2-8-4-6-3-7-8/h3-4H,1-2H2,(H,9,10) .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For instance, the synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides involved a nucleophilic opening of the succinimide ring and the subsequent recyclization of the 1,2,4-triazole ring .Scientific Research Applications
Antifungal Activity
This compound has been utilized in the synthesis of molecules that exhibit antifungal activity . These synthesized compounds have shown effectiveness against various fungal strains, contributing to the development of new antifungal medications .
Antimicrobial Activity
Researchers have also used derivatives of this compound to create agents with antimicrobial activity against strains such as Mycobacterium tuberculosis H37Rv, offering potential advancements in treating tuberculosis .
Antiviral Activity
Compounds synthesized from this chemical have demonstrated antiviral activity against viruses like influenza A and herpes simplex virus type 1 (HSV-1), indicating its potential in antiviral drug development .
Anticancer Activity
Derivatives of 3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride have been used to synthesize compounds with anticancer activity against various cancer cell lines, contributing to cancer research and therapy .
Antibacterial Agents
The compound has been a precursor in creating agents active against resistant bacterial strains such as methicillin-resistant Staphylococcus aureus and vancomycin-resistant enterococci , which are significant in combating antibiotic resistance .
Enzyme Inhibition
It has been used to synthesize antagonists of monoacylglycerol lipase and inhibitors of stearoyl-coenzyme delta-9, enzymes involved in metabolic pathways, suggesting its role in developing treatments for metabolic disorders .
Receptor Modulation
This compound has been instrumental in creating agonists and antagonists of sphingosine-1-phosphate receptors, which are important targets for drugs treating multiple sclerosis and other diseases .
Agrochemicals and Photostabilizers
Beyond medical applications, 1H-1,2,3-triazole derivatives have found use as agrochemicals and photostabilizers due to their stability and reactivity properties .
Mechanism of Action
Target of Action
The primary targets of 3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride are currently unknown. The compound is a derivative of the 1,2,3-triazole family, which is known for its wide range of biological activities . .
Mode of Action
As a 1,2,3-triazole derivative, it may interact with its targets through the triazole ring, a heterocyclic compound that is known to form stable complexes with various enzymes and receptors . .
Biochemical Pathways
Given the broad biological activities of 1,2,3-triazole derivatives, it is plausible that multiple pathways could be influenced
Result of Action
Some 1,2,3-triazole derivatives have been reported to exhibit cytotoxic activities against certain tumor cell lines , suggesting potential antitumor effects.
Safety and Hazards
properties
IUPAC Name |
3-(2H-triazol-4-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2.ClH/c9-5(10)2-1-4-3-6-8-7-4;/h3H,1-2H2,(H,9,10)(H,6,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIRFIXMVWZBYQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNN=C1CCC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride | |
CAS RN |
1864015-25-7 |
Source
|
| Record name | 3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-difluorobenzamide](/img/structure/B2923792.png)
![2-[[3-Cyano-6-cyclopropyl-4-(trifluoromethyl)-2-pyridinyl]thio]acetic acid methyl ester](/img/structure/B2923806.png)
![N-(1-(1-(3-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenoxyacetamide](/img/structure/B2923807.png)
![2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-cyclohexylacetamide](/img/structure/B2923810.png)
![2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide](/img/structure/B2923811.png)
